Cas no 1807237-83-7 (3-Cyano-5-ethyl-4-hydroxybenzoic acid)

• Product Name: 3-Cyano-5-ethyl-4-hydroxybenzoic acid
• CAS No: 1807237-83-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5010885
• Update Time: 2025-05-22

3-Cyano-5-ethyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-hydroxybenzoic acid

• Inchi： 1S/C10H9NO3/c1-2-6-3-7(10(13)14)4-8(5-11)9(6)12/h3-4,12H,2H2,1H3,(H,13,14)
• InChI Key： HDEKZSVCSDVVND-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(C(=O)O)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-5-ethyl-4-hydroxybenzoic acid

3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No 1807237-83-7, commonly referred to as 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoic acid backbone with substituents at positions 3, 4, and 5. Specifically, the cyano group at position 3, the hydroxyl group at position 4, and the ethyl group at position 5 contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid in drug discovery and material science. The presence of the cyano group imparts electron-withdrawing properties, which can influence the molecule's reactivity and stability. Meanwhile, the hydroxyl group introduces hydrophilicity, making it suitable for applications in aqueous environments. The ethyl group, being an alkyl chain, adds lipophilicity, enhancing the compound's ability to interact with organic solvents.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. Scientists have explored its role as a precursor in synthesizing bioactive molecules. For instance, studies have shown that derivatives of 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid exhibit anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable starting material for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid has also been investigated for its role in material science. Researchers have utilized this compound as a building block for constructing advanced materials such as polymers and coordination compounds. The molecule's ability to form hydrogen bonds due to its hydroxyl group makes it ideal for creating materials with tailored mechanical and thermal properties.

The synthesis of 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid involves a multi-step process that typically begins with the preparation of intermediates such as cyanobenzoic acids. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into the molecule's electronic distribution and its interaction with other chemical species. These studies are crucial for predicting the compound's behavior in different chemical environments.

Another area of interest is the environmental impact of 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid. Researchers have assessed its biodegradability and toxicity under various conditions. Initial findings indicate that the compound exhibits moderate biodegradability, which is a positive attribute for its use in sustainable chemical processes.

In conclusion, 3-Cyano-5-Ethyl-4-Hydroxybenzoic Acid (CAS No 1807237-83) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.